Cas no 2743442-42-2 (4-(bromomethyl)-1-propylpyrrolidin-2-one)

• Product Name: 4-(bromomethyl)-1-propylpyrrolidin-2-one
• CAS No: 2743442-42-2
• MF: C₈H₁₄BrNO
• MW: 220.106861591339
• CID: 6024842
• PubChem ID: 165692518
• Update Time: 2025-05-20

4-(bromomethyl)-1-propylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-propylpyrrolidin-2-one
• EN300-37323746
• 2743442-42-2

• Inchi： 1S/C8H14BrNO/c1-2-3-10-6-7(5-9)4-8(10)11/h7H,2-6H2,1H3
• InChI Key： CWWXAWXKOHREHG-UHFFFAOYSA-N
• SMILES： C(N1CC(CC1=O)CBr)CC

Computed Properties

• Exact Mass: 219.02588g/mol
• Monoisotopic Mass: 219.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-(bromomethyl)-1-propylpyrrolidin-2-one

Introduction to 4-(bromomethyl)-1-propylpyrrolidin-2-one (CAS No. 2743442-42-2)

4-(bromomethyl)-1-propylpyrrolidin-2-one is a significant compound in the realm of organic synthesis and pharmaceutical research, characterized by its unique structural and chemical properties. This heterocyclic ketone, with the molecular formula C₉H₁₃NO₂ and CAS number 2743442-42-2, has garnered attention due to its versatile applications in the development of novel bioactive molecules. The presence of both a bromomethyl group and a propyl-substituted pyrrolidine ring makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex pharmacophores.

The compound’s structure consists of a six-membered pyrrolidine ring substituted at the 2-position with a carbonyl group, while the 4-position is functionalized with a bromomethyl moiety. This dual functionality allows for facile modifications through nucleophilic substitution reactions, making it an attractive building block for medicinal chemists. The propyl group at the 1-position further enhances its reactivity and steric properties, influencing its solubility and metabolic stability in biological systems.

In recent years, 4-(bromomethyl)-1-propylpyrrolidin-2-one has been explored in various research avenues, particularly in the synthesis of small-molecule drugs targeting neurological and inflammatory disorders. Its pyrrolidine core is a common motif in biologically active compounds, often found in drugs that modulate neurotransmitter receptors or inhibit key enzymes involved in disease pathways. The bromomethyl group provides a convenient handle for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

One of the most compelling aspects of this compound is its utility in constructing scaffolds that mimic natural products or known drug molecules. Researchers have leveraged its reactivity to develop novel analogs with enhanced binding affinity or selectivity. For instance, studies have demonstrated its role in generating derivatives that interact with GABAergic receptors, which are implicated in conditions such as anxiety and epilepsy. The propyl substitution also contributes to fine-tuning physicochemical properties like lipophilicity and pKa, which are critical factors in drug design.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their prevalence in bioactive molecules. 4-(bromomethyl)-1-propylpyrrolidin-2-one fits well within this trend, offering a scaffold that can be modified to explore different pharmacological spaces. Its incorporation into drug candidates has led to promising results in preclinical studies, where derivatives have exhibited potential therapeutic effects without significant side effects. This underscores the importance of developing versatile intermediates like this one for future drug discovery efforts.

Synthetic methodologies involving 4-(bromomethyl)-1-propylpyrrolidin-2-one have been refined to achieve high yields and purity, ensuring its reliability as a starting material. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple sites within the molecule. These advances have not only accelerated the synthesis of complex derivatives but also opened new avenues for exploring structure-activity relationships (SAR). Such insights are crucial for optimizing lead compounds toward clinical development.

The compound’s role extends beyond academic research; it has found applications in industrial settings where scalable synthetic routes are essential for producing larger quantities of active pharmaceutical ingredients (APIs). Companies specializing in custom synthesis have integrated 4-(bromomethyl)-1-propylpyrrolidin-2-one into their catalogs due to its broad utility and reproducibility. This commercial availability ensures that researchers worldwide can access high-quality starting materials without significant hurdles.

Future directions for research on 4-(bromomethyl)-1-propylpyrrolidin-2-one may include exploring its potential as an intermediate for peptide mimetics or enzyme inhibitors. The pyrrolidine scaffold is known to interact favorably with biological targets, making it an ideal candidate for designing molecules that modulate protein-protein interactions or signal transduction pathways. Additionally, green chemistry approaches could be employed to develop more sustainable synthetic routes, aligning with global efforts to minimize environmental impact.

In summary,4-(bromomethyl)-1-propylpyrrolidin-2-one (CAS No. 2743442-42-2) represents a valuable asset in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse modifications, making it instrumental in developing novel bioactive molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a cornerstone in the quest for innovative therapeutic agents.